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Compound of Interest

Compound Name: 2-Methyl-3-oxopentanal

Cat. No.: B8733905 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for handling 2-Methyl-3-
oxopentanal, including personal protective equipment (PPE) recommendations, operational

procedures, and disposal plans to ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 2-Methyl-3-oxopentanal is
provided below. This information is critical for understanding its potential hazards and for

implementing appropriate safety measures.

Property Value

Molecular Formula C6H10O2[1][2][3]

Molecular Weight 114.14 g/mol [1][2]

Boiling Point 50 °C (at 1 Torr)[1]

Density 0.932 ± 0.06 g/cm³ (Predicted)[1]

CAS Number 14848-68-1[1][2]
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Given the presence of both aldehyde and ketone functional groups, a stringent approach to

personal protection is necessary. The following table outlines the recommended PPE for

handling 2-Methyl-3-oxopentanal, based on general guidelines for hazardous chemicals and

aldehydes.
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Body Part Recommended Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Avoid latex

gloves as they may offer

insufficient protection against

organic chemicals.[4][5]

Always inspect gloves for tears

or punctures before use.

Change gloves immediately if

contaminated.

Eyes
Chemical splash goggles and

face shield

Wear chemical splash goggles

that meet ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[4][6]

Body
Flame-resistant lab coat and

chemical-resistant apron

A Nomex® or equivalent

flame-resistant lab coat should

be worn over cotton clothing.

[6] For procedures with a high

splash risk, a chemical-

resistant apron is also

required.[4]

Respiratory Fume hood or respirator

All work with 2-Methyl-3-

oxopentanal should be

conducted in a certified

chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available

or during a large-scale spill, a

NIOSH-approved respirator

with an organic vapor cartridge

is mandatory.[6][7]
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Feet
Closed-toe, chemical-resistant

shoes

Shoes should fully cover the

feet and be made of a material

that is not permeable to

chemicals.[4][6]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of 2-
Methyl-3-oxopentanal in a laboratory setting. Adherence to this workflow is crucial to minimize

exposure and prevent accidents.
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Caption: Workflow for Safe Handling of 2-Methyl-3-oxopentanal.
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Disposal Plan
Proper disposal of 2-Methyl-3-oxopentanal and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: Unused or waste 2-Methyl-3-oxopentanal should be collected in a

designated, properly labeled, and sealed container for hazardous chemical waste. This

container should be stored in a well-ventilated area away from incompatible materials.

Contaminated Materials: All disposable items that have come into contact with 2-Methyl-3-
oxopentanal, such as gloves, paper towels, and pipette tips, must be disposed of in a

designated solid hazardous waste container.

Disposal Vendor: All chemical waste must be disposed of through a licensed hazardous

waste disposal company.[8][9] Follow all local, state, and federal regulations for chemical

waste disposal.

By adhering to these safety protocols and handling procedures, researchers can minimize the

risks associated with the use of 2-Methyl-3-oxopentanal in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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